10.1039/B705967C | Tip-enhanced Raman scattering

Tip-enhanced Raman scattering

Chemical Society Reviews Pub Date: 2008-03-31 DOI: 10.1039/B705967C

Abstract

Tip-enhanced Raman scattering (TERS) is a technique that provides molecular information on the nanometre scale. Using a nanometre-sized metal particle results in a strong signal enhancement and a lateral resolution similar to the dimensions of the particle. As TERS is in a way the ultimate SERS experiment, the theoretical background will be briefly discussed with respect to the unique features and the specific effects that occur when only a single nanoparticle is used as a probe. All the major parts of the instrument will be revealed and the specific advantages of the different instrumental set ups will be investigated with respect to the particular requirements of the sample. Selected examples ranging from material science to cell biological applications demonstrate the capabilities and the potential of TERS in this tutorial review.

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Journal Name：Chemical Society Reviews

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